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Abstract

This technical guide provides a comprehensive overview of the chemical compound (3-
methoxyphenyl)(4-methylphenyl)methanone, a substituted diaryl ketone. The document details
its chemical structure, physicochemical properties, and established synthetic routes, including
Friedel-Crafts acylation and Suzuki-Miyaura cross-coupling reactions. While specific biological
activities for this particular methanone are not extensively documented, this guide explores the
known therapeutic potential of the broader class of substituted benzophenones, which have
demonstrated promising anticancer and antimicrobial properties. Detailed experimental
protocols for synthesis and characterization are provided to facilitate further research and drug
discovery efforts.

Introduction

(3-methoxyphenyl)(4-methylphenyl)methanone, also known as 3-methoxy-4'-
methylbenzophenone, is an aromatic ketone featuring a central carbonyl group bonded to a
3-methoxyphenyl ring and a 4-methylphenyl (p-tolyl) ring. Diaryl ketones, and specifically
substituted benzophenones, represent a significant class of organic compounds with diverse
applications in medicinal chemistry, materials science, and organic synthesis. Their rigid, three-
dimensional structure provides a versatile scaffold for the development of pharmacologically
active agents.
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Numerous studies have highlighted the potential of substituted benzophenones as anticancer
and antimicrobial agents.[1][2][3] These compounds can exert their biological effects through
various mechanisms, including the inhibition of angiogenesis, induction of apoptosis, and
disruption of microbial cell processes.[1][3] This guide aims to provide a detailed technical
resource on (3-methoxyphenyl)(4-methylphenyl)methanone to support researchers in exploring
its potential applications.

Chemical Structure and Properties

The chemical structure and key properties of (3-methoxyphenyl)(4-methylphenyl)methanone
are summarized below.

Chemical Structure:

Table 1: Physicochemical and Spectral Data for (3-methoxyphenyl)(4-methylphenyl)methanone
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Property Value Reference
3-methoxyphenyl)(4-

IUPAC Name ( yphenyl)
methylphenyl)methanone
3-Methoxy-4'-

Synonyms methylbenzophenone, 3-
Methoxy-p-tolyl phenyl ketone

CAS Number 6069-87-0

Molecular Formula C15H1402

Molecular Weight 226.27 g/mol [4]

Appearance Solid (predicted)

Melting Point Not available

Boiling Point Not available

N Soluble in common organic

Solubility
solvents
Predicted peaks for aromatic,

1H NMR [5]
methoxy, and methyl protons.
Predicted peaks for carbonyl,

13C NMR aromatic, methoxy, and methyl  [5]

carbons.

IR Spectroscopy

Characteristic C=0 stretch
(~1650-1670 cm~1), C-O-C
stretches, and aromatic C-H
and C=C bands.

[6]

Mass Spectrometry

Molecular ion peak (M*) at m/z
226.

[7]

Synthesis Methodologies

The synthesis of (3-methoxyphenyl)(4-methylphenyl)methanone can be achieved through
several established organic reactions. The two primary methods are Friedel-Crafts acylation
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and Suzuki-Miyaura cross-coupling.

Friedel-Crafts Acylation

This classic method involves the electrophilic acylation of toluene with 3-methoxybenzoyl
chloride in the presence of a Lewis acid catalyst, typically aluminum chloride (AICI3).[8] The
methoxy group on the benzoyl chloride is a meta-directing deactivator, while the methyl group
on toluene is an ortho, para-director. Due to steric hindrance, the para-substituted product is
generally favored.[8]

Experimental Protocol: Friedel-Crafts Acylation

Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer,
a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HCI gas),
add anhydrous aluminum chloride (1.1 eq) and a dry, inert solvent such as dichloromethane
(DCM) or 1,2-dichloroethane under an inert atmosphere (e.g., nitrogen or argon).

Acyl Chloride Addition: Cool the suspension in an ice bath (0-5 °C). Slowly add 3-
methoxybenzoyl chloride (1.0 eq) dissolved in the same dry solvent to the stirred suspension
via the dropping funnel.

Toluene Addition: After the formation of the acylium ion complex, slowly add toluene (1.0-1.2
eq) dissolved in the dry solvent, maintaining the low temperature.

Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for several hours until completion (monitored by TLC).

Work-up: Carefully quench the reaction by slowly pouring the mixture into a beaker of
crushed ice and concentrated hydrochloric acid. This will decompose the aluminum chloride
complex.

Extraction: Separate the organic layer and extract the aqueous layer with the solvent (e.g.,
DCM). Combine the organic layers, wash with saturated sodium bicarbonate solution and
then with brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the
solvent under reduced pressure. The crude product can be purified by column
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chromatography on silica gel or by recrystallization.

Diagram 1: Friedel-Crafts Acylation Workflow
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Caption: Workflow for the synthesis of (3-methoxyphenyl)(4-methylphenyl)methanone via
Friedel-Crafts acylation.

Suzuki-Miyaura Cross-Coupling

This palladium-catalyzed cross-coupling reaction provides an alternative route, particularly
useful when Friedel-Crafts conditions are not suitable. The reaction couples an organoboron
compound (e.g., 4-methylphenylboronic acid) with an organohalide (e.g., 3-methoxybenzoyl
chloride) in the presence of a palladium catalyst and a base.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

e Reaction Setup: In a round-bottom flask, combine 3-methoxybenzoyl chloride (1.0 eq), 4-
methylphenylboronic acid (1.1-1.5 eq), a palladium catalyst such as Pd(PPhs)a (1-5 mol%),
and a base (e.g., K2COs, Cs2C0s, or Na2COs, 2-3 eq).

e Solvent Addition: Add a suitable solvent system, typically a mixture of an organic solvent
(e.g., toluene, dioxane, or DMF) and an aqueous solution of the base.

¢ Reaction: Heat the mixture under an inert atmosphere at a temperature ranging from 80 to
120 °C for several hours, monitoring the reaction progress by TLC.

o Work-up: After cooling to room temperature, dilute the reaction mixture with water and
extract with an organic solvent (e.g., ethyl acetate).

 Purification: Wash the combined organic layers with water and brine, dry over anhydrous
sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column
chromatography.

Diagram 2: Suzuki-Miyaura Cross-Coupling Logical Relationship
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Caption: Logical relationship of reactants and conditions in the Suzuki-Miyaura synthesis.

Potential Biological Activities and Applications

While specific biological studies on (3-methoxyphenyl)(4-methylphenyl)methanone are limited,
the broader class of substituted benzophenones has shown significant therapeutic potential.

Anticancer Activity

Benzophenone derivatives have been investigated for their anticancer properties.[9] Studies
have shown that these compounds can induce apoptosis in cancer cells and inhibit
angiogenesis, the formation of new blood vessels that tumors need to grow.[1][10] The
substitution pattern on the phenyl rings plays a crucial role in the cytotoxic and anti-proliferative
effects. For instance, the presence and position of electron-donating or electron-withdrawing
groups can significantly influence the compound's interaction with biological targets.[1]

Diagram 3: Potential Anticancer Signaling Pathway Inhibition
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Caption: Hypothesized signaling pathways for anticancer activity of benzophenones.

Antimicrobial Activity

Certain diaryl ketones and related compounds have demonstrated antimicrobial properties
against a range of bacteria and fungi.[3] The mechanism of action can involve the inhibition of
essential microbial enzymes or the disruption of cell membrane integrity. The lipophilicity and
electronic properties conferred by the substituents are key determinants of their antimicrobial
efficacy.

Future Directions

(3-methoxyphenyl)(4-methylphenyl)methanone presents a valuable scaffold for further
investigation in drug discovery. Future research should focus on:

 Biological Screening: Comprehensive in vitro and in vivo studies to evaluate its specific
anticancer and antimicrobial activities.
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o Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a library of
analogues with varied substitution patterns to optimize biological activity and understand the
SAR.

o Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling
pathways through which this compound may exert its biological effects.

Conclusion

This technical guide has provided a detailed overview of the structure, properties, and
synthesis of (3-methoxyphenyl)(4-methylphenyl)methanone. While direct biological data for this
specific molecule is scarce, the established pharmacological importance of the substituted
benzophenone class suggests that it is a promising candidate for further research in the
development of novel therapeutic agents. The detailed experimental protocols and compiled
data herein serve as a valuable resource for researchers in the fields of medicinal chemistry
and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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